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Geranic acid itself is often synthetically modified to improve its stability and efficacy. A 2022 study
designed a series of geramic acid esters and tested their repellent activity against the pea aphid

(Acyrthosiphon pisum) [1].

The table below summarizes the repellent activity of selected potent compounds from the study. The

repellency proportion (RP) represents the percentage of aphids repelled in a bioassay.

Compound ID Chemical Substituent (R) Repellency Proportion (RP%)
5f 3-OCHs (meta-methoxy) 55.6 + 3.40 [1]
5r 3-Br (meta-bromo) 51.2+1.94[1]
5i 3-Cl (meta-chloro) 51.4+1.20 [1]
5g 4-OCHs (para-methoxy) 43.6 £ 3.09 [1]
5s 4-Br (para-bromo) 43.4 +1.13[1]
5a H (no substituent) 38.1 +£2.38[1]

Key Structure-Activity Findings [1]:
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o Ester Group Orientation: Inverting the ester group in the lead compound significantly increased
repellent activity and binding affinity to the target protein.
e Meta-Substitution: Introducing substituents at the meta position of the benzene ring generally led to

higher activity than ortho or para substitution.
¢ Halogen Atoms: Halogen atoms like Chlorine (Cl) and Bromine (Br) at the meta position were

particularly favorable for biological activity.

Mechanism of Action and Target Protein Affinity

The repellent effect is achieved by disrupting the insect's olfactory system. The primary molecular target for

these geranic acid esters in aphids is the odorant-binding protein 9 (ApisOBP9) [1].

The binding affinity of the compounds to ApisOBP9 was measured and expressed as 1/Ki (nM). A higher

value indicates a stronger binding force.

Compound ID Binding Affinity (1/Ki, uM)
5f (most active) 0.49 [1]
Lead Compound Lower than 5f [1]

Molecular Interactions: Molecular docking studies revealed that the compounds bind to ApisOBP9 through
vital hydrogen bonding interactions and hydrophobic interactions [1]. The ester group of the compound

forms a critical hydrogen bond with a specific amino acid residue in the protein's binding pocket.

Detailed Experimental Protocols

Chemical Synthesis of Geranic Acid Esters (5a-5x)

The following workflow details the synthesis of geranic acid esters as described in the research [1]:
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Synthesis workflow for geranic acid esters.

Key Synthesis Notes [1]:

e Oxidation of Geraniol: Manganese dioxide (MnO2) is a more efficient oxidizing agent than Dess-
Martin Periodinane (DMP) for converting geraniol to geranial, offering a simpler process, higher yield,
and lower cost.

¢ Pinnick Oxidation: This reaction converts geranial to geranic acid using sodium chlorite (NaClOz)
and sodium dihydrogen phosphate (NaHz2POa4) in a one-pot method with high yield.
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o Esterification: Geranic acid is esterified with various commercially available substituted phenols.
The reaction uses dicyclohexylcarbodiimide (DCC) as a condensation agent and 4-
dimethylaminopyridine (DMAP) as a catalyst, yielding 49-76% of the final products.

Bioassay for Repellent Activity

Organism: Pea aphid (Acyrthosiphon pisum) [1].

e Procedure: Arepellency bioassay is conducted using a specially designed apparatus. Test
compounds are dissolved in acetone and applied to one chamber, while a solvent control is applied to
the other. Aphids are released into the central area, and their distribution in the two chambers is

recorded after a set period (e.g., 2 and 24 hours) [1].
o Data Analysis: The Repellency Proportion (RP%) is calculated to quantify the effect [1].

Fluorescence Competitive Binding Assay

Objective: To measure the binding affinity between the synthesized compounds and the target protein

ApisOBP9 [1].

¢ Principle: A fluorescent reporter (e.g., 1-N-phenylnaphthylamine, NPN) binds to ApisOBP9 and emits
fluorescence. When a test compound with a stronger binding affinity is introduced, it displaces the
reporter, causing a decrease in fluorescence intensity. The concentration required to displace 50% of
the reporter (ICso) is used to calculate the inhibition constant (Ki) [1].

Biosynthesis and Broader Biological Role

Beyond synthetic chemistry, geranic acid can be produced microbially. A 2022 study engineered E. coli to
produce geranic acid from simple C5 substrates (isopentenols) via the Isopentenol Utilization Pathway

(IUP), achieving a titer of 764 mg/L in 24 hours [2].

Geranic acid was first identified in an insect context as a component of the Nasonov pheromone of the
honey bee (Apis mellifera), which is used for orientation and colony cohesion [3]. It also functions as a

tyrosinase inhibitor and has shown insecticidal and biting deterrent activity against various pests [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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